Vat Green 11
Description
Vat Green 11, also known as C.I.this compound or C.I.69850, is a type of vat dye . It is a variegated dark green powder and is insoluble in Xylene . It is mainly used for dyeing cotton fabric .
Synthesis Analysis
This compound is synthesized from 1,4-Diamino-2,3-ditbromoanthracene-9,10-dione or 1,4-Diamino-2,3-dichloroanthracene-9,10-dione in the presence of a copper catalyst and tie acid agent under the existence of condensation .Molecular Structure Analysis
The molecular structure of this compound is based on anthraquinones . The molecular formula is C28H14Cl2N4O4 , and it has a molecular weight of 541.34 .Chemical Reactions Analysis
Vat dyes, including this compound, are chemically complex dyes which are insoluble in water . They must first be reduced to the leuco form in an alkaline solution of sodium hydrosulfite before application to the cotton or rayon fiber . Air oxidation fixes the dye strongly on the fiber, resulting in excellent wash-fastness and light-fastness .Physical And Chemical Properties Analysis
This compound is a blue light green, variegated dark green powder . It is insoluble in Xylene . In concentrated sulfuric acid, it forms a green, blue-green precipitation after dilution . Alkaline reduction leuco for deep green light blue; Acid reduction leuco for skipper .Mechanism of Action
Vat dyes characteristically require a reducing agent to solubilize them . The most common reducing agent is sodium dithionite (Na2S2O4), which converts the dye to its “leuco” form that is soluble . Once attached to the fabric, the leuco dye is then oxidized to the insoluble state which is intensely colored .
properties
CAS RN |
1328-41-2 |
|---|---|
Molecular Formula |
S3V2 |
Molecular Weight |
0 |
synonyms |
Vat Green 11 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
